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REACTION_CXSMILES
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[CH3:1][C:2]([C:5]1[CH:10]=[CH:9][C:8]([O:11]CC2C=CC=CC=2)=[CH:7][N:6]=1)([CH3:4])[CH3:3]>C(O)C.[OH-].[OH-].[Pd+2]>[CH3:4][C:2]([C:5]1[N:6]=[CH:7][C:8]([OH:11])=[CH:9][CH:10]=1)([CH3:1])[CH3:3] |f:2.3.4|
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Name
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|
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Quantity
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5.3 g
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Type
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reactant
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|
Smiles
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CC(C)(C)C1=NC=C(C=C1)OCC1=CC=CC=C1
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Name
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|
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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|
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Quantity
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12.3 g
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Type
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catalyst
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Smiles
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[OH-].[OH-].[Pd+2]
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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|
Details
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The above mixture was purged with hydrogen for 3 h until it
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Duration
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3 h
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through celite
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Type
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CONCENTRATION
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Details
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the filtrate concentrated in vacuo
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Type
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CUSTOM
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|
Details
|
purified
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Name
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|
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Type
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product
|
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Smiles
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CC(C)(C)C1=CC=C(C=N1)O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
